Cas no 864376-04-5 (6-Ethynylbenzo[d]thiazole)

• Product Name: 6-Ethynylbenzo[d]thiazole
• CAS No: 864376-04-5
• MF: C₉H₅NS
• MW: 159.207700490952
• MDL: MFCD11846176
• CID: 718583
• PubChem ID: 23154588
• Update Time: 2024-12-09

6-Ethynylbenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 6-Ethynylbenzo[d]thiazole
• 6-ethynyl-1,3-benzothiazole
• Benzothiazole,6-ethynyl-
• 6-ethynylbenzothiazole
• 6-ETHYNYL-BENZOTHIAZOLE
• Benzothiazole, 6-ethynyl- (9CI)
• WLAQOZDEVUECED-UHFFFAOYSA-N
• 3541AC
• FCH1161042
• EN000397
• AK119545
• AX8244961
• 6-Ethynylbenzo[d]thiazole;Benzothiazole, 6-ethynyl- (9CI)
• 6-Ethynylbenzothiazole (ACI)
• DTXSID60631056
• AS-58439
• EN300-7697731
• SCHEMBL3032150
• Benzothiazole, 6-ethynyl-
• C76811
• AKOS016010666
• CS-0158558
• 864376-04-5
• MFCD11846176
• DB-428725

• MDL： MFCD11846176
• Inchi： 1S/C9H5NS/c1-2-7-3-4-8-9(5-7)11-6-10-8/h1,3-6H
• InChI Key： WLAQOZDEVUECED-UHFFFAOYSA-N
• SMILES： C#CC1C=C2C(N=CS2)=CC=1

Computed Properties

• Exact Mass: 159.01427034g/mol
• Monoisotopic Mass: 159.01427034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.1

6-Ethynylbenzo[d]thiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles